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Compound of Interest

Compound Name: Trifluoroacetic anhydride

Cat. No.: B123094

Technical Support Center: Trifluoroacetic
Anhydride Safety

This guide provides essential safety information, troubleshooting, and answers to frequently
asked questions for researchers, scientists, and drug development professionals working with
trifluoroacetic anhydride (TFAA).

Frequently Asked Questions (FAQSs)

1. What are the primary hazards associated with trifluoroacetic anhydride (TFAA)?

Trifluoroacetic anhydride is a corrosive and highly reactive substance that poses several
significant hazards. It causes severe skin burns and serious eye damage upon contact.[1][2][3]
Inhalation of its vapors can be harmful and may cause respiratory irritation.[1][4][5] A critical
hazard is its violent reaction with water, which necessitates careful, moisture-free handling.[3]
[4][6] TFAA is also harmful to aquatic life with long-lasting effects.[6][7]

2. What are the immediate first aid measures in case of exposure to TFAA?
Immediate and proper first aid is crucial in mitigating the effects of TFAA exposure.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[2][6] Remove contact lenses if it is safe and easy to do so.[1]
Seek immediate medical attention.[1][2]
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» Skin Contact: Take off all contaminated clothing and shoes at once.[2][7] Immediately wash
the affected skin area with plenty of soap and water for at least 15 minutes.[1][7] Seek
immediate medical attention as untreated corrosive injuries can be difficult to heal.[3]

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[1][2] If the person is not breathing, provide artificial respiration, but avoid mouth-
to-mouth if the substance was ingested or inhaled.[6] Call a physician or poison center
immediately.[2]

e Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth thoroughly with water and never
give anything by mouth to an unconscious person.[7] Seek immediate medical attention.[1]

3. What personal protective equipment (PPE) is required when handling TFAA?

A comprehensive set of personal protective equipment is mandatory to ensure safety when
working with trifluoroacetic anhydride.

o Eye and Face Protection: Wear tightly fitting chemical safety goggles and a face shield (at
least 8 inches).[7][8] Standard safety glasses are not sufficient.

e Hand Protection: Wear impervious protective gloves, such as elbow-length PVC gloves.[4]
Gloves must be inspected before use and removed using the proper technique to avoid skin
contact.[7]

» Body Protection: A complete suit protecting against chemicals or a lab coat, along with
protective boots, should be worn.[7][9] Trousers should be worn outside of boots to prevent
spills from entering them.[4]

o Respiratory Protection: All work should be conducted in a certified chemical fume hood.[6] If
ventilation is inadequate or in case of a large spill, a NIOSH-approved respirator or a self-
contained breathing apparatus (SCBA) is necessary.[2][8]

4. How should | properly store trifluoroacetic anhydride?

Proper storage is critical to maintaining the stability and safety of TFAA. It should be stored in a
cool, dry, and well-ventilated area in its original, tightly sealed container.[4][6] The storage area
should be designated for corrosive materials. Because TFAA is hygroscopic and reacts
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violently with water, it must be protected from moisture and stored under an inert atmosphere.
[6][10] Keep it away from incompatible materials such as water, strong oxidizing agents, strong
bases, and alcohols.[3][6]

5. What should I do in the event of a TFAA spill?

In case of a spill, immediate and cautious action is required.

Evacuate: Clear all non-essential personnel from the spill area and move upwind.[2][4]
o Ventilate: Ensure the area is well-ventilated.[1]

o Wear PPE: Do not attempt to clean up a spill without wearing the appropriate personal
protective equipment, including respiratory protection, chemical-resistant gloves, and full-
body protection.[4]

o Containment: Stop the leak if it is safe to do so.[1] Contain the spill using an inert, dry
absorbent material like sand, vermiculite, or earth.[3][4] Do not use combustible materials or
water.

o Cleanup: Carefully collect the absorbed material into a labeled, suitable container for
hazardous waste disposal.[1][4]

o Decontaminate: Wash the spill area once the material is collected, but prevent runoff from
entering drains.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for trifluoroacetic anhydride.
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Property Value

Molecular Formula CaFeO3[11]

Molecular Weight 210.03 g/mol [11][12]
Appearance Colorless liquid[11][13]
Odor Pungent[6]

Boiling Point 39.5 - 40 °C[10][11][13]
Melting Point -65 °C[10][11][13]

Density ~1.511 g/mL at 20 °C[5][10]
Vapor Pressure 43.3 kPa at 20 °C[3]

Experimental Protocol: Acylation of an Alcohol
using TFAA

This protocol provides a detailed methodology for a common laboratory procedure involving
TFAA, with integrated safety precautions.

Obijective: To perform the trifluoroacetylation of a primary alcohol.

Materials:

Trifluoroacetic anhydride (TFAA)

Primary alcohol (e.g., benzyl alcohol)

Anhydrous dichloromethane (DCM) as solvent

Pyridine or triethylamine (as a base)

Round-bottom flask with a magnetic stir bar

Septa and needles/syringes
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« Inert gas supply (Nitrogen or Argon)

o Standard glassware for workup and purification
Procedure:

o Preparation and Inert Atmosphere:

o Safety: All manipulations must be performed in a certified chemical fume hood.[6] Ensure
that an emergency eyewash station and safety shower are accessible.[1] Wear all required
PPE (chemical goggles, face shield, lab coat, and appropriate gloves).[2][7]

o Set up a dry, oven-baked round-bottom flask equipped with a magnetic stir bar under an
inert atmosphere (Nitrogen or Argon). This is crucial as TFAA reacts violently with
moisture.[3][6]

e Reagent Addition:

o Dissolve the primary alcohol (1 equivalent) and pyridine (1.1 equivalents) in anhydrous
DCM.

o Cool the reaction mixture to 0 °C using an ice bath.

o Safety: TFAA is volatile and corrosive.[5] Using a syringe, slowly add TFAA (1.1
equivalents) to the stirring solution dropwise. A rapid addition can cause an uncontrolled
exothermic reaction. Keep the container of TFAA sealed when not in use.[4]

e Reaction Monitoring:
o Allow the reaction to warm to room temperature and stir for 1-2 hours.

o Monitor the reaction's progress using Thin Layer Chromatography (TLC) or another
suitable analytical technique.

e Workup and Quenching:

o Safety: The quenching process can be exothermic. Perform it slowly in the fume hood.
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o Once the reaction is complete, cool the flask again in an ice bath. Slowly and carefully add
saturated aqueous sodium bicarbonate solution to quench any unreacted TFAA. Be
prepared for gas evolution (COz).

o Transfer the mixture to a separatory funnel, separate the organic layer, and wash it
sequentially with dilute HCI, water, and brine.

 Purification and Waste Disposal:

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

o Purify the resulting ester via flash column chromatography if necessary.

o Safety: Dispose of all TFAA-contaminated waste (needles, glassware, absorbent
materials) in a designated hazardous waste container.[7] Do not mix with aqueous waste
streams.
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Caption: Logical workflow for responding to a trifluoroacetic anhydride spill.
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Mandatory:
NIOSH-Approved Respirator

Base PPE:
- Chemical Goggles
- Face Shield
- Impervious Gloves
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- Chemical Resistant Suit
- Protective Boots
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Caption: Decision tree for selecting appropriate PPE when handling TFAA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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